Cas no 104750-60-9 (2-Bromo-1-(methoxymethoxy)-4-methylbenzene)

2-Bromo-1-(methoxymethoxy)-4-methylbenzene is a versatile aromatic compound featuring a bromo substituent at the 2-position and a methoxymethoxy protecting group at the 1-position, with a methyl group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of complex molecules through cross-coupling reactions, such as Suzuki or Heck reactions. The methoxymethoxy (MOM) group serves as a robust protecting group for hydroxyl functionalities, enhancing stability during synthetic transformations. Its high purity and well-defined reactivity profile ensure reliable performance in pharmaceutical and fine chemical applications. The compound's balanced reactivity and selectivity make it suitable for constructing advanced intermediates in medicinal chemistry and materials science.
2-Bromo-1-(methoxymethoxy)-4-methylbenzene structure
104750-60-9 structure
Product Name:2-Bromo-1-(methoxymethoxy)-4-methylbenzene
CAS No:104750-60-9
MF:C9H11BrO2
MW:231.086442232132
MDL:MFCD11850106
CID:1040060
PubChem ID:10489677
Update Time:2025-07-02

2-Bromo-1-(methoxymethoxy)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(methoxymethoxy)-4-methylbenzene
    • PubChem15107
    • SJWKLDHXNANXLL-UHFFFAOYSA-N
    • 1053AA
    • BC003969
    • 2-bromo-4-methylphenol methoxymethyl ether
    • ST24040047
    • 2-bromanyl-1-(methoxymethoxy)-4-methyl-benzene
    • A801050
    • DS-15986
    • AKOS014700704
    • C71191
    • 2-bromo-1-(methoxymethoxy)-4-methyl-benzene
    • 104750-60-9
    • SCHEMBL2703926
    • DTXSID90440774
    • CS-0134172
    • MFCD11850106
    • MDL: MFCD11850106
    • Inchi: 1S/C9H11BrO2/c1-7-3-4-9(8(10)5-7)12-6-11-2/h3-5H,6H2,1-2H3
    • InChI Key: SJWKLDHXNANXLL-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=CC=1OCOC

Computed Properties

  • Exact Mass: 229.99423
  • Monoisotopic Mass: 229.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5
  • XLogP3: 2.9

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.369
  • Melting Point: No data available
  • Boiling Point: 273 ºC
  • Flash Point: 116 ºC
  • PSA: 18.46
  • LogP: 2.74020
  • Vapor Pressure: No data available

2-Bromo-1-(methoxymethoxy)-4-methylbenzene Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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